Cas no 191729-45-0 (Tenacissoside H)

• Product Name: Tenacissoside H
• CAS No: 191729-45-0
• MF: C₄₂H₆₆O₁₄
• MW: 794.965054988861
• CID: 821930
• Update Time: 2025-11-02

Tenacissoside H Chemical and Physical Properties

Names and Identifiers

• Tenacissoside H
• (3beta,5alpha,11alpha,12beta,14beta,17alpha)-12-(Acetyloxy)-3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-beta-D-allopyranosyl)-3-O-methyl-beta-D-arabinohexopyranosyl]oxy]-8,14-epoxy-11-(2-methyl-1-oxobutox
• RUBIMAILLIN
• Tenacissimoside C
• (3beta,5alpha,11alpha,12beta,14beta,17alpha)-12-(Acetyloxy)-3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-beta-D-allopyranosyl)-3-O-methyl-beta-D-arabinohexopyranosyl]oxy]-8,14-epoxy-11-(2-methyl-1-oxobutoxy)pregnan-20-one
• [(3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-Acetyl-8-acetyloxy-14-[(2S,4R,5R,6R)-5-[(2S,3R,4R,5R,6R)-3,5-dih

• Inchi： 1S/C42H66O14/c1-11-20(2)37(47)54-34-35-39(7)15-13-26(53-29-19-28(48-9)32(23(5)50-29)55-38-31(46)33(49-10)30(45)22(4)51-38)18-25(39)12-16-41(35)42(56-41)17-14-27(21(3)43)40(42,8)36(34)52-24(6)44/h20,22-23,25-36,38,45-46H,11-19H2,1-10H3/t20?,22-,23-,25+,26+,27+,28-,29+,30-,31-,32-,33-,34+,35-,36-,38+,39+,40+,41+,42-/m1/s1
• InChI Key： HRSFCYYMBMDMOU-ZIAOJATMSA-N
• SMILES： O1[C@@]23CC[C@H]4C[C@H](CC[C@]4(C)[C@H]2[C@@H]([C@H]([C@]2(C)[C@H](C(C)=O)CC[C@]132)OC(C)=O)OC(C(C)CC)=O)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](C)O1)O)OC)O)OC

Computed Properties

• Exact Mass: 794.44500
• Monoisotopic Mass: 794.44525677 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 13
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178
• Molecular Weight: 795.0
• XLogP3: 3.3

Experimental Properties

• Color/Form: Powder
• Density: 1.26
• PSA: 178.04000
• LogP: 4.02100

Tenacissoside H Security Information

• Safety Instruction： 24/25
• Storage Condition：4°C, sealed storage, away from moisture and light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on Tenacissoside H

Tenacissoside H (CAS No. 191729-45-0): A Comprehensive Overview of Its Properties and Applications

Tenacissoside H (CAS No. 191729-45-0) is a bioactive compound derived from the plant Marsdenia tenacissima, commonly known as "Tongguang" in traditional Chinese medicine. This natural product belongs to the class of C21 steroidal glycosides, which have garnered significant attention in recent years due to their potential therapeutic applications. The compound's unique chemical structure and pharmacological properties make it a subject of intense research in the fields of natural product chemistry and drug discovery.

The molecular formula of Tenacissoside H is C₃₆H₅₆O₁₂, with a molecular weight of 680.83 g/mol. Its structure features a steroidal backbone with sugar moieties attached, which contributes to its bioactivity and water solubility. Researchers have identified this compound as one of the key active ingredients in Marsdenia tenacissima extracts, which have been used for centuries in traditional medicine for their anti-inflammatory and immunomodulatory effects.

Recent studies have highlighted the potential of Tenacissoside H in modern medicine. One of the most exciting areas of research focuses on its anticancer properties. In vitro and in vivo studies suggest that this compound may inhibit tumor growth and metastasis through multiple mechanisms, including apoptosis induction and angiogenesis suppression. These findings have sparked interest in developing Tenacissoside H-based therapies for various cancers, particularly those resistant to conventional treatments.

Beyond oncology, Tenacissoside H has shown promise in treating cardiovascular diseases. Research indicates that it may help regulate blood pressure and improve cardiac function, potentially offering a natural alternative to synthetic drugs. Additionally, its anti-inflammatory effects make it a candidate for managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The growing interest in natural products and plant-derived medicines has positioned Tenacissoside H as a compound of significant commercial potential. Pharmaceutical companies and research institutions are actively investigating methods for its large-scale production, including both plant extraction and synthetic biology approaches. The development of efficient extraction and purification techniques for Tenacissoside H remains a key challenge in bringing this compound to market.

From a market perspective, the demand for Tenacissoside H is expected to grow steadily in the coming years. The global shift toward natural therapeutics and the increasing prevalence of chronic diseases are driving this trend. Researchers and manufacturers are exploring various formulation strategies to enhance the bioavailability and stability of Tenacissoside H, which could further expand its commercial applications.

Quality control is another critical aspect of Tenacissoside H production and application. Advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are employed to ensure the purity and consistency of Tenacissoside H preparations. Standardization of extraction protocols and the establishment of quality markers are essential for maintaining product quality and facilitating regulatory approval.

In the research community, Tenacissoside H continues to be a subject of numerous studies. Recent publications have explored its mechanisms of action at the molecular level, its potential synergistic effects with other compounds, and its pharmacokinetic properties. These investigations are crucial for understanding how to best utilize this compound in clinical settings and for identifying potential drug combinations that could enhance its therapeutic efficacy.

The safety profile of Tenacissoside H is another important consideration. While preliminary studies suggest good tolerability, comprehensive toxicological evaluations are necessary to establish safe dosage ranges and identify any potential side effects. This information will be vital for the successful translation of Tenacissoside H from laboratory research to clinical applications.

Looking ahead, the future of Tenacissoside H research appears promising. With ongoing advancements in natural product chemistry and drug development technologies, scientists are better equipped than ever to unlock the full potential of this fascinating compound. As research progresses, we can expect to see more refined applications of Tenacissoside H in various therapeutic areas, potentially leading to novel treatment options for challenging medical conditions.

For researchers and industry professionals interested in Tenacissoside H, staying updated with the latest scientific literature and technological developments is crucial. The compound's unique properties and diverse potential applications make it an exciting area of study in the evolving landscape of natural product-based drug discovery and personalized medicine.